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Cat. No.: B15607003

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bpv(phen) trihydrate is a potent inhibitor of protein tyrosine phosphatases (PTPs), with
particularly high selectivity for Phosphatase and Tensin Homolog (PTEN).[1][2][3] Its inhibitory
action on PTEN, a crucial tumor suppressor, leads to the activation of the PI3K/Akt signaling
pathway, a central regulator of cell survival, proliferation, and apoptosis.[4][5] This insulin-
mimetic agent has demonstrated anti-tumor, anti-angiogenic, and apoptosis-inducing
capabilities in various in vitro models.[2][3] These application notes provide detailed protocols
for investigating the effects of bpv(phen) trihydrate in cell culture, focusing on cell viability,
apoptosis, and cell cycle analysis.

Mechanism of Action

Bpv(phen) trihydrate primarily functions by inhibiting PTEN, a phosphatase that negatively
regulates the PI3K/Akt pathway by dephosphorylating phosphatidylinositol (3,4,5)-
trisphosphate (PIP3). Inhibition of PTEN by bpv(phen) leads to an accumulation of PIP3, which
in turn activates Akt (Protein Kinase B). Activated Akt then phosphorylates a multitude of
downstream targets, promoting cell survival and proliferation while inhibiting apoptotic
pathways.[4][5] At higher concentrations, bpv(phen) can also induce apoptosis through the
activation of MAPK pathways, specifically JINK and p38.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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